1-(5-Methylthiophen-2-yl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone

• IUPAC Name: 1-(5-methylthiophen-2-yl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone
• InChI: InChI=1S/C17H16N2OS3/c1-10-6-7-14(22-10)12(20)8-21-16-15-11-4-2-3-5-13(11)23-17(15)19-9-18-16/h6-7,9H,2-5,8H2,1H3
• InChI Key: FCRVRCDCEPFFEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)CSC2=NC=NC3=C2C4=C(S3)CCCC4
• Molecular Formula: C17H16N2OS3
• Molecular Weight: 360.5 g/mol

Description

1-(5-Methylthiophen-2-yl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone is a useful research compound. Its molecular formula is C17H16N2OS3 and its molecular weight is 360.51. The purity is usually 95%.
BenchChem offers high-quality 1-(5-Methylthiophen-2-yl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-Methylthiophen-2-yl)-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Heterocyclic Derivatives : Compounds with similar structures have been synthesized for exploring their biological activities. For instance, new 2-substituted 6-bromo-3-methylthiazolo[3,2-a]- benzimidazole derivatives demonstrated potent immunosuppressive and immunostimulatory activities, in addition to inhibiting LPS-stimulated NO generation and showing cytotoxicity against various cancer cell lines (H. Abdel‐Aziz et al., 2011).

Chemical Synthesis and Supramolecular Architectures

• Binuclear Dioxomolybdenum(VI) Complexes : The synthesis of binuclear dioxomolybdenum(VI) complexes involving tridentate ONS donor ligands showcases the complex's structural characterization and its supramolecular architectures, highlighting the importance of heterocyclic compounds in developing materials with unique properties (N. Pramanik et al., 2015).

Antimicrobial and Antitumor Activities

• Antimicrobial and Antitumor Potential : Various synthesized heterocyclic compounds have been screened for antimicrobial and antitumor activities, providing insights into the therapeutic potential of such compounds. Some demonstrated good cytotoxic activities against human tumor cell lines and moderate antibacterial and antifungal activities (M. M. Edrees et al., 2010).

Microwave-Mediated Synthesis

• Efficient Synthesis Techniques : Microwave-mediated synthesis techniques have been applied to create benzothiazole- and benzimidazole-based heterocycles, demonstrating the efficiency of such methods in synthesizing complex molecules which can be applied to compounds with similar structures (Ahmed F Darweesh et al., 2016).